Cas no 2679859-30-2 (benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate)

• Product Name: benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate
• CAS No: 2679859-30-2
• MF: C₂₁H₁₉BrN₂O₂
• MW: 411.291764497757
• CID: 5619121
• PubChem ID: 165927047
• Update Time: 2025-05-19

benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28303650
• 2679859-30-2
• benzyl N-(5-bromopyridin-2-yl)-N-[(1S)-1-phenylethyl]carbamate
• benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate

• Inchi： 1S/C21H19BrN2O2/c1-16(18-10-6-3-7-11-18)24(20-13-12-19(22)14-23-20)21(25)26-15-17-8-4-2-5-9-17/h2-14,16H,15H2,1H3/t16-/m0/s1
• InChI Key： XJGLZHRNMBDZQO-INIZCTEOSA-N
• SMILES： BrC1=CN=C(C=C1)N(C(=O)OCC1C=CC=CC=1)[C@@H](C)C1C=CC=CC=1

Computed Properties

• Exact Mass: 410.06299g/mol
• Monoisotopic Mass: 410.06299g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 436
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 42.4Ų

Additional information on benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate

Professional Introduction to Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate (CAS No. 2679859-30-2)

Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate, a compound with the chemical identifier CAS No. 2679859-30-2, represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of both benzyl and carbamate functional groups, combined with the unique arrangement of the pyridine ring and the stereochemistry of the phenylethyl moiety, makes this molecule a promising candidate for further exploration.

The structural framework of Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate is meticulously designed to interact with biological targets in a highly specific manner. The 5-bromopyridin-2-yl substituent introduces a bromine atom into the pyridine ring, which is a common strategy in medicinal chemistry to enhance binding affinity and metabolic stability. This modification allows the compound to engage with various enzymes and receptors, making it a versatile tool for drug discovery.

In recent years, there has been a growing interest in developing small molecules that can modulate the activity of protein kinases, which are critical targets in oncology and inflammatory diseases. The N-(1S)-1-phenylethyl group in Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate contributes to its potential as a kinase inhibitor. The stereochemical configuration at the chiral center ensures optimal binding interactions with the active sites of these enzymes, thereby enhancing its pharmacological efficacy.

The benzyl carbamate moiety is another key feature of this compound that contributes to its biological activity. Carbamate groups are known for their ability to form hydrogen bonds and coordinate with metal ions, which can be exploited to improve drug-target interactions. Additionally, the benzyl group can serve as a hydrophobic anchor, facilitating the compound's entry into cellular compartments and enhancing its bioavailability.

Recent studies have highlighted the importance of structure-based drug design in developing novel therapeutics. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding mechanisms of Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate with its target proteins. These studies have revealed that the compound's unique structural features allow it to form stable interactions with key residues in the active site of protein kinases, leading to potent inhibition of their activity.

The pharmacokinetic properties of this compound are also worth mentioning. Preliminary in vitro studies have demonstrated that Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate exhibits favorable solubility and metabolic stability, which are crucial for its clinical development. These properties ensure that the compound can be effectively absorbed, distributed, metabolized, and excreted by the body, thereby improving its therapeutic index.

In conclusion, Benzyl N-(5-bromopyridin-2-yl)-N-(1S)-1-phenylethylcarbamate represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features, combined with its potential biological activity, make it an attractive molecule for drug development. As our understanding of disease mechanisms continues to evolve, compounds like this one will play a crucial role in developing novel therapeutics that address unmet medical needs.